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Compound Name:

lane
CAS No.: 223668-68-6
Cat. No.: B1303330

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethoxybis(pentafluorophenyl)silane is a specialized organosilicon compound featuring
two electron-withdrawing pentafluorophenyl groups and two hydrolyzable methoxy groups
attached to a central silicon atom. This unique structure imparts distinct chemical properties
that make it a compound of interest in advanced materials science and synthetic chemistry.
The presence of the highly fluorinated aromatic rings is expected to confer significant thermal
and chemical stability, as well as unique electronic characteristics and hydrophobicity. The
methoxy groups provide a reactive site for hydrolysis and condensation, allowing for the
integration of this silane into larger networks or onto surfaces.

This technical guide provides a comprehensive overview of the known properties, and potential
applications of Dimethoxybis(pentafluorophenyl)silane, based on available data.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1303330#bc-rfq
https://www.benchchem.com/product/b1303330/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethoxybis-pentafluorophenyl-silane
https://www.benchchem.com/product/b1303330/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethoxybis-pentafluorophenyl-silane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Core Properties of
Dimethoxybis(pentafluorophenyl)silane

A summary of the fundamental physicochemical properties of
Dimethoxybis(pentafluorophenyl)silane is presented below.

Property Value Source

CAS Number 223668-68-6 [Vendor Information]
Molecular Formula C14H6F1002Si [Vendor Information]
Molecular Weight 424.27 g/mol [Vendor Information]

Not specified (likely a liquid or
Appearance ] ] N/A
low-melting solid)

Boiling Point Not available N/A

Density Not available N/A

Molecular Structure

The structure of Dimethoxybis(pentafluorophenyl)silane is characterized by a central silicon
atom bonded to two methoxy (-OCHs) groups and two pentafluorophenyl (-CsFs) groups.
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Caption: Chemical structure of Dimethoxybis(pentafluorophenyl)silane.

Spectroscopic Characterization

Detailed experimental spectroscopic data for Dimethoxybis(pentafluorophenyl)silane is not
widely available in published literature. However, based on its structure, the following
spectroscopic characteristics can be anticipated:

e 1H NMR: A single resonance corresponding to the protons of the two equivalent methoxy
groups.

e 13C NMR: Resonances for the methoxy carbon and distinct signals for the carbons of the
pentafluorophenyl rings.
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» 19F NMR: Multiple resonances corresponding to the ortho, meta, and para fluorine atoms of
the pentafluorophenyl rings.

e 29Sj NMR: A characteristic shift for a silicon atom in this chemical environment.

e Mass Spectrometry: Predicted mass spectrometry data for various adducts of
Dimethoxybis(pentafluorophenyl)silane has been calculated[1]. For example, the [M+H]*
adduct is predicted to have a mass-to-charge ratio (m/z) of 425.00502[1].

Synthesis

A specific, peer-reviewed synthesis protocol for Dimethoxybis(pentafluorophenyl)silane is
not readily available in the scientific literature. However, its synthesis can be conceptually
approached through established methods in organosilicon chemistry. A plausible synthetic
route is the reaction of dichlorobis(pentafluorophenyl)silane with methanol in the presence of a
base to neutralize the HCI byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. PubChemlLite - Dimethoxybis(pentafluorophenyl)silane (C14H6F1002Si)
[pubchemlite.lcsb.uni.lu]

» To cite this document: BenchChem. [An In-Depth Technical Guide to
Dimethoxybis(pentafluorophenyl)silane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303330/docs#an-in-depth-technical-guide-to-
dimethoxybis-pentafluorophenyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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